molecular formula C13H16F2N2O4 B8559219 3-Fluoro-1-(2-fluoro-4-nitrophenyl)-4,4-dimethoxypiperidine CAS No. 648920-71-2

3-Fluoro-1-(2-fluoro-4-nitrophenyl)-4,4-dimethoxypiperidine

Cat. No. B8559219
CAS RN: 648920-71-2
M. Wt: 302.27 g/mol
InChI Key: OBBTVWBSHAOPRY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Fluoro-1-(2-fluoro-4-nitrophenyl)-4,4-dimethoxypiperidine is a useful research compound. Its molecular formula is C13H16F2N2O4 and its molecular weight is 302.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Fluoro-1-(2-fluoro-4-nitrophenyl)-4,4-dimethoxypiperidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Fluoro-1-(2-fluoro-4-nitrophenyl)-4,4-dimethoxypiperidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

648920-71-2

Product Name

3-Fluoro-1-(2-fluoro-4-nitrophenyl)-4,4-dimethoxypiperidine

Molecular Formula

C13H16F2N2O4

Molecular Weight

302.27 g/mol

IUPAC Name

3-fluoro-1-(2-fluoro-4-nitrophenyl)-4,4-dimethoxypiperidine

InChI

InChI=1S/C13H16F2N2O4/c1-20-13(21-2)5-6-16(8-12(13)15)11-4-3-9(17(18)19)7-10(11)14/h3-4,7,12H,5-6,8H2,1-2H3

InChI Key

OBBTVWBSHAOPRY-UHFFFAOYSA-N

Canonical SMILES

COC1(CCN(CC1F)C2=C(C=C(C=C2)[N+](=O)[O-])F)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

The mixture of 4-(3-fluoro-4-oxo-piperidin-1-yl)-3-fluoronitrobenzene (65 mmol), trimethylorthoformate (130 mmol), p-toluene-sulphonic acid monohydrate (67 mmol) in methanol was heated at 45° C. for 24 hours. Solvent was removed and residual mass was taken into ethyl acetate and saturated sodium bicarbonate solution mixture. The organic layer was dried and removal of the solvent afforded title compound as a solid in 78% yield.
Quantity
65 mmol
Type
reactant
Reaction Step One
Quantity
130 mmol
Type
reactant
Reaction Step One
Quantity
67 mmol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Yield
78%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.